2-Aminopropyl-5(6)-carboxy-benzimidazole
Description
2-Aminopropyl-5(6)-carboxy-benzimidazole is a chemical compound that belongs to the class of phenethylamine and amphetamine . It is an analogue of MDA where the heterocyclic 4-position oxygen from the 3,4-methylenedioxy ring has been replaced with a methylene bridge .
Synthesis Analysis
A series of 1-(2-aminopropyl)-5-aryl-4-acyl-3-hydroxy-3-pyrrolin-2-ones were synthesized by three-component reactions of 4-substituted 2,4-dioxobutanoic acid methyl esters with mixtures of an aromatic aldehyde and 1,2-diaminopropane . Products of their reactions with hydrazine, p-phenetidine, and acetic anhydride were obtained .Molecular Structure Analysis
The molecular formula of 2-Aminopropyl-5(6)-carboxy-benzimidazole is C11H15NO2 . Its average mass is 193.242 Da and its monoisotopic mass is 193.110275 Da .Chemical Reactions Analysis
The bioavailability of Ia was increased by preparing its hydrochloride via evaporation to dryness on a water bath of a solution of the corresponding base in HCl and reacting it with p-phenetidine in glacial HOAc to give the water-soluble hydrochloride of the corresponding 1-(2-aminopropyl)-5-phenyl-4-[1-(4-ethoxyphenylamino)ethylidene]tetrahydropyrrol-2,3-dione (II) .Physical And Chemical Properties Analysis
The density of 2-Aminopropyl-5(6)-carboxy-benzimidazole is 1.1±0.1 g/cm3 . Its boiling point is 336.7±27.0 °C at 760 mmHg . The vapour pressure is 0.0±0.8 mmHg at 25°C . The enthalpy of vaporization is 61.2±3.0 kJ/mol . The flash point is 157.4±23.7 °C .Mechanism of Action
Future Directions
The nonmedical use of new psychoactive substances (NPS) is a worldwide public health concern . The so-called “benzofury” compounds, 5-(2-aminopropyl)benzofuran (5-APB) and 6-(2-aminopropyl)benzofuran (6-APB), are NPS with stimulant-like properties in human users . These substances are known to interact with monoamine transporters and 5-HT receptors in transfected cells, but less is known about their effects in animal models . Future research should focus on understanding the effects of these substances in animal models and humans to better understand their safety profile and potential therapeutic uses.
properties
IUPAC Name |
2-(3-aminopropyl)-3H-benzimidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c12-5-1-2-10-13-8-4-3-7(11(15)16)6-9(8)14-10/h3-4,6H,1-2,5,12H2,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOGGNXJLMQHAPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)NC(=N2)CCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30652132 |
Source
|
| Record name | 2-(3-Aminopropyl)-1H-benzimidazole-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30652132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
110356-08-6 |
Source
|
| Record name | 2-(3-Aminopropyl)-1H-benzimidazole-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30652132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-2-[[(4-Methoxy-1-naphthalenyl)oxy]methyl]oxirane](/img/structure/B564641.png)
